4-Hydroxy-2,2,3-trimethylbutanal

• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: 4-hydroxy-2,2,3-trimethylbutanal
• InChI: InChI=1S/C7H14O2/c1-6(4-8)7(2,3)5-9/h5-6,8H,4H2,1-3H3
• InChI Key: HJPGKETWHJNZHF-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)C(C)(C)C=O

Description

4-Hydroxy-2,2,3-trimethylbutanal is a branched-chain aldehyde featuring a hydroxyl group at the fourth carbon and methyl substituents at positions 2, 2, and 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Hydroxy-2,2,3-trimethylbutanal can be achieved through several methods. One common approach involves the hydroxylation of 2,2,3-trimethylbutanal using suitable oxidizing agents. The reaction typically requires controlled conditions to ensure selective hydroxylation at the desired position.

Industrial Production Methods

In industrial settings, the production of 4-Hydroxy-2,2,3-trimethylbutanal may involve catalytic processes that enhance the efficiency and yield of the desired product. Catalysts such as cobalt(II) porphyrin can be used in combination with molecular oxygen and triethylsilane to achieve the desired hydroxylation .

Chemical Reactions Analysis

Types of Reactions

4-Hydroxy-2,2,3-trimethylbutanal undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the aldehyde group to a primary alcohol.

Substitution: The hydroxyl group can participate in substitution reactions, leading to the formation of ethers or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Acidic or basic catalysts can facilitate substitution reactions.

Major Products Formed

Oxidation: 4-Hydroxy-2,2,3-trimethylbutanoic acid.

Reduction: 4-Hydroxy-2,2,3-trimethylbutanol.

Substitution: Various ethers and esters depending on the substituents used.

Scientific Research Applications

4-Hydroxy-2,2,3-trimethylbutanal has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry: Utilized in the production of fine chemicals and as a precursor for various industrial processes.

Mechanism of Action

The mechanism of action of 4-Hydroxy-2,2,3-trimethylbutanal involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, influencing their structure and function. The aldehyde group can undergo nucleophilic addition reactions, forming covalent bonds with nucleophiles in biological systems .

Comparison with Similar Compounds

Structural and Functional Comparison with 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF)

Structural Differences :

• 4-Hydroxy-2,2,3-trimethylbutanal : A linear aldehyde with a hydroxyl group and three methyl substituents.
• HDMF: A cyclic furanone derivative with hydroxyl and methyl groups at positions 4, 2, and 5 .

Functional Properties :

• HDMF is a key aroma compound in fruits (e.g., strawberries) and a Maillard reaction product, widely used in the food industry for its caramel-like flavor .

Comparison with Tempol (4-Hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl)

Structural Differences :

• 4-Hydroxy-2,2,3-trimethylbutanal : A straight-chain aldehyde.
• Tempol : A six-membered piperidine ring with hydroxyl and nitroxide groups and four methyl substituents .

Functional Properties :

• Tempol is a potent antioxidant and free radical scavenger, studied for mitigating diabetic complications and improving insulin sensitivity .

Comparison with 2,5-Dimethyl-4-methoxy-3(2H)-furanone (DMMF)

Structural Differences :

• DMMF: A methoxy-substituted furanone derivative.
• 4-Hydroxy-2,2,3-trimethylbutanal : Lacks the furan ring and methoxy group .

Functional Properties :

• DMMF is prized for its sweet, caramel-like aroma and is a methyl ether derivative of HDMF. Its methoxy group enhances stability compared to HDMF’s hydroxyl group.

Biological Activity

4-Hydroxy-2,2,3-trimethylbutanal is an organic compound classified as a hydroxylated aldehyde, featuring both a hydroxyl group (-OH) and an aldehyde group (-CHO) on a butane backbone with three methyl substituents. Its molecular formula is C7H14O2, and it has garnered interest due to its potential biological activities and applications in various fields, including biochemistry and pharmacology.

Molecular Properties

Property	Value
Molecular Formula	C7H14O2
Molecular Weight	130.18 g/mol
IUPAC Name	4-hydroxy-2,2,3-trimethylbutanal
InChI	InChI=1S/C7H14O2/c1-6(4-8)7(2,3)5-9/h5-6,8H,4H2,1-3H3
InChI Key	HJPGKETWHJNZHF-UHFFFAOYSA-N
Canonical SMILES	CC(CO)C(C)(C)C=O

The biological activity of 4-Hydroxy-2,2,3-trimethylbutanal can be attributed to its functional groups. The hydroxyl group allows for the formation of hydrogen bonds with various biological macromolecules, influencing their structure and function. The aldehyde group is reactive and can undergo nucleophilic addition reactions, leading to covalent modifications of proteins and nucleic acids.

Research Findings

Recent studies have explored the biological potential of compounds similar to 4-Hydroxy-2,2,3-trimethylbutanal. For instance:

• Antioxidant Activity : Compounds with similar structures have demonstrated significant antioxidant properties. The ability to scavenge free radicals may provide protective effects against oxidative stress-related diseases .
• Antiproliferative Effects : Research indicates that derivatives of hydroxylated aldehydes can exhibit antiproliferative effects against various cancer cell lines. This suggests potential therapeutic applications in oncology .

Case Studies

• Study on Hydroxytyrosol Derivatives : A study highlighted the biological activities of hydroxytyrosol and its derivatives, which share structural similarities with 4-Hydroxy-2,2,3-trimethylbutanal. These compounds showed promising results in antioxidant assessments and antiproliferative studies against colorectal cancer cells .
• Enzyme Interaction Studies : Investigations into enzyme-catalyzed reactions involving 4-Hydroxy-2,2,3-trimethylbutanal revealed its potential as a substrate or inhibitor in metabolic pathways. This could have implications for drug design targeting specific enzymatic processes.

Chemical Reactions

The compound undergoes various chemical transformations that are relevant for synthetic chemistry:

• Oxidation : It can be oxidized to form carboxylic acids.
• Reduction : The aldehyde group can be reduced to a primary alcohol.
• Substitution Reactions : The hydroxyl group can participate in substitution reactions leading to ethers or esters.

Industrial Uses

In industrial applications, 4-Hydroxy-2,2,3-trimethylbutanal serves as an intermediate in the synthesis of complex organic molecules and fine chemicals. Its unique structural features allow for versatile reactivity in chemical processes.